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Compound of Interest

Compound Name: D-ribo-Phytosphingosine-13C2,d2

Cat. No.: B030863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of D-ribo-
Phytosphingosine-13C2,d2, a stable isotope-labeled sphingolipid crucial for advanced

research in cellular biology and drug development. This document details its chemical and

physical properties, biological significance, and application in sophisticated analytical

techniques.

Introduction to D-ribo-Phytosphingosine-13C2,d2
D-ribo-Phytosphingosine-13C2,d2 is an isotopically labeled form of D-ribo-phytosphingosine,

a naturally occurring sphingoid base. The incorporation of two carbon-13 (¹³C) atoms and two

deuterium (²H or d) atoms provides a distinct mass shift, making it an ideal internal standard for

mass spectrometry-based quantification of its unlabeled counterpart. This allows for precise

and accurate measurement of endogenous D-ribo-phytosphingosine levels in various biological

matrices, overcoming challenges of sample loss during preparation and variations in instrument

response.[1]

Physicochemical Properties
The fundamental properties of both unlabeled and the isotopically labeled D-ribo-

phytosphingosine are summarized below for comparative analysis.
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Property D-ribo-Phytosphingosine
D-ribo-Phytosphingosine-
13C2,d2

Synonyms

(2S,3S,4R)-2-

aminooctadecane-1,3,4-triol,

4-D-Hydroxysphinganine

-

Molecular Formula C₁₈H₃₉NO₃ C₁₆¹³C₂H₃₇D₂NO₃

Molecular Weight 317.5 g/mol [2] Approx. 321.5 g/mol

CAS Number 388566-94-7 237757-10-7[2]

Appearance Powder Solid

Storage Temperature -20°C -20°C

Solubility
DMF: 10 mg/ml, DMSO: 2

mg/ml, Ethanol: miscible[3]
Similar to unlabeled form

Biological Significance of D-ribo-Phytosphingosine
D-ribo-phytosphingosine is a key bioactive lipid that plays a fundamental role in the structural

integrity of cell membranes and participates in a variety of cellular signaling pathways.[4] It is

found in a wide range of organisms, from yeast and plants to mammals.

Role in Yeast
In yeast, such as Saccharomyces cerevisiae, phytosphingosine is a crucial component of

sphingolipids and a critical signaling molecule, particularly in response to heat stress.[4] It can

be phosphorylated by the kinases Pkh1 and Pkh2, initiating a signaling cascade that influences

endocytosis and cell wall integrity.[5][6]

Role in Mammalian Cells
In mammalian cells, phytosphingosine and its phosphorylated metabolite, phytosphingosine-1-

phosphate (P1P), are involved in regulating cell growth, differentiation, and apoptosis.[7][8]

P1P, similar to the well-studied sphingosine-1-phosphate (S1P), can act as an extracellular

ligand for G protein-coupled receptors (GPCRs), thereby initiating intracellular signaling

cascades that affect a wide array of cellular processes.[7][8]
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Signaling Pathways
Phytosphingosine and its phosphorylated form are integral to complex signaling networks. The

following diagrams illustrate key pathways in yeast and mammalian cells.

Pkh1/Pkh2 Signaling Pathway in Yeast
Caption: Pkh1/Pkh2 signaling pathway in yeast.

Phytosphingosine-1-Phosphate (P1P) Signaling in
Mammalian Cells

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. caymanchem.com [caymanchem.com]

3. avantiresearch.com [avantiresearch.com]

4. D-ribo-phytosphingosine (C17 base) powder Avanti Lipids [sigmaaldrich.com]

5. embopress.org [embopress.org]

6. Pkh1 and Pkh2 Differentially Phosphorylate and Activate Ypk1 and Ykr2 and Define
Protein Kinase Modules Required for Maintenance of Cell Wall Integrity - PMC
[pmc.ncbi.nlm.nih.gov]

7. mdpi.com [mdpi.com]

8. Sphingosine-1-phosphate and its receptors: structure, signaling, and influence - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [D-ribo-Phytosphingosine-13C2,d2: A Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030863#what-is-d-ribo-phytosphingosine-13c2-d2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b030863?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/news/stable-isotope-labeled-sphingolipids-as-highly-specific-mass-spectrometry-standards-
https://www.caymanchem.com/product/20217/phytosphingosine-(yeast)
https://avantiresearch.com/product/860602
https://www.sigmaaldrich.com/US/en/product/avanti/860602p
https://www.embopress.org/doi/10.1093/emboj/20.23.6783
https://pmc.ncbi.nlm.nih.gov/articles/PMC124139/
https://pmc.ncbi.nlm.nih.gov/articles/PMC124139/
https://pmc.ncbi.nlm.nih.gov/articles/PMC124139/
https://www.mdpi.com/1420-3049/22/3/344
https://pubmed.ncbi.nlm.nih.gov/23527695/
https://pubmed.ncbi.nlm.nih.gov/23527695/
https://www.benchchem.com/product/b030863#what-is-d-ribo-phytosphingosine-13c2-d2
https://www.benchchem.com/product/b030863#what-is-d-ribo-phytosphingosine-13c2-d2
https://www.benchchem.com/product/b030863#what-is-d-ribo-phytosphingosine-13c2-d2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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